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Compound of Interest

Compound Name: 2-Methoxytropone

Cat. No.: B1212227 Get Quote

Essential Safety and Handling Guide for 2-
Methoxytropone
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 2-Methoxytropone (CAS No. 2161-

40-2). Adherence to these procedures is critical for ensuring laboratory safety and proper

disposal.

Personal Protective Equipment (PPE)
The following personal protective equipment is required when handling 2-Methoxytropone to

minimize exposure and ensure personal safety.[1]

PPE Category Item Specification

Eye Protection Safety Goggles
Safety goggles with side-

shields are necessary.

Hand Protection Protective Gloves
Wear appropriate protective

gloves.

Body Protection Impervious Clothing
Wear impervious clothing to

protect the skin.

Respiratory Suitable Respirator Use a suitable respirator.
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Hazard Identification and Classification
2-Methoxytropone is classified with the following hazards:

Acute toxicity, oral (Category 4), H302: Harmful if swallowed.[1]

Skin corrosion/irritation (Category 2), H315: Causes skin irritation.[1]

Serious eye damage/eye irritation (Category 2A), H319: Causes serious eye irritation.[1]

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3), H335:

May cause respiratory irritation.[1]

The signal word for this chemical is Warning.[1][2]

Operational and Disposal Plan
1. Handling and Storage:

Handling: Avoid inhalation, and contact with eyes and skin.[1] Prevent the formation of dust

and aerosols.[1] Use only in areas with adequate exhaust ventilation.[1]

Storage: Keep the container tightly sealed in a cool, well-ventilated area.[1] Store away from

direct sunlight and ignition sources.[1] The recommended storage temperature is at room

temperature, or sealed in a dry environment at 2-8°C.[1][2]

2. First Aid Measures:

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell.[1] Rinse your

mouth.[1]

If on Skin: Wash with plenty of soap and water.[1] If skin irritation occurs, seek medical

advice/attention.[1]

If Inhaled: Move the victim to fresh air and keep them at rest in a comfortable breathing

position.[1]
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If in Eyes: Rinse cautiously with water for several minutes.[1] Remove contact lenses if

present and easy to do, and continue rinsing.[1]

3. Spills and Accidental Release:

Utilize full personal protective equipment.

Ensure adequate ventilation and evacuate personnel to safe areas.

Prevent further leakage or spillage if it is safe to do so.

Keep the product away from drains and water courses.[1]

4. Disposal:

Disposal should be entrusted to a licensed waste disposal company.

Follow all local and national regulations for waste disposal.
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Preparation

Handling

Cleanup and Disposal

Don appropriate PPE:
- Safety Goggles

- Protective Gloves
- Lab Coat
- Respirator

Ensure fume hood is operational

Retrieve 2-Methoxytropone from storage

Weigh/measure required amount in fume hood

Perform experimental procedure

Decontaminate surfaces

Segregate waste into designated, labeled containers

Dispose of waste via licensed contractor

Remove and properly store/dispose of PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-Methoxytropone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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